3-[(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]-2,3-dihydro-1,3-benzothiazol-2-one

• IUPAC Name: 3-[[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C24H17ClN4O2S2/c25-17-12-10-16(11-13-17)20(30)15-32-23-27-26-22(29(23)18-6-2-1-3-7-18)14-28-19-8-4-5-9-21(19)33-24(28)31/h1-13H,14-15H2
• InChI Key: BZBVHNYZAOSWTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)C3=CC=C(C=C3)Cl)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C24H17ClN4O2S2
• Molecular Weight: 493.0 g/mol

Description

The compound is a derivative of 1,2,4-triazole, a class of heterocyclic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms. Compounds containing a 1,2,4-triazole skeleton have been found to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antitubercular, antioxidant, and anticancer properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The general approach involves the reaction of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization to afford the 1,2,4-triazole ring. The resulting intermediate is then converted into a sulfonyl chloride, which undergoes nucleophilic attack by amines to give the final product.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by NMR, IR, and elemental analysis. In the 1H-NMR spectra, the D2O exchangeable sulfonamide proton appears at 10–11 ppm, while the aromatic protons of the 4-chlorophenyl ring show up as two distinct doublets at 7.5–8.3 ppm.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been monitored by thin-layer chromatography (TLC) performed on 20 × 20 cm aluminium sheets precoated with silica gel 60 F 254.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized using various techniques. For instance, melting points were determined on a digital melting point apparatus.

Mechanism of Action

Target of Action

It is known that similar compounds, such as azoles, primarily target the heme protein, which cocatalyzes cytochrome p-450-dependent 14α-demethylation of lanosterol .

Mode of Action

Based on the structure and the known actions of similar compounds, it can be inferred that it may interact with its targets through the formation of covalent bonds, leading to changes in the target’s function .

Biochemical Pathways

Similar compounds are known to affect the synthesis of ergosterol, a key component of fungal cell membranes . This suggests that the compound may have a similar effect, leading to downstream effects such as disruption of cell membrane integrity and function .

Pharmacokinetics

Similar compounds are known to have good oral bioavailability and are metabolized primarily in the liver . The compound’s impact on bioavailability would depend on factors such as its solubility, stability, and permeability .

Result of Action

Similar compounds are known to cause cell death in fungi by disrupting the integrity and function of the cell membrane . This suggests that the compound may have a similar effect.

Action Environment

Factors such as ph, temperature, and the presence of other substances could potentially influence the compound’s action .

Future Directions

Given the wide range of biological activities exhibited by 1,2,4-triazole derivatives, there is significant interest in synthesizing new compounds in this class for potential therapeutic applications. Future research could focus on optimizing the synthesis process, characterizing the properties of the compound, and evaluating its biological activity in more detail.